Basic blue 99

• CAS No.: 68123-13-7
• Product Name: Basic blue 99
• Molecular Formula: C19H20BrClN4O2
• Molecular Weight: 451.7 g/mol
• IUPAC Name: [3-[(4,8-diamino-6-bromo-5-hydroxy-1-oxonaphthalen-2-ylidene)amino]phenyl]-trimethylazanium;chloride
• Standard InChI: InChI=1S/C19H19BrN4O2.ClH/c1-24(2,3)11-6-4-5-10(7-11)23-15-9-14(22)16-17(19(15)26)13(21)8-12(20)18(16)25;/h4-9H,1-3H3,(H4-,21,22,23,25,26);1H
• Standard InChIKey: RFQSMLBZXQOMKK-UHFFFAOYSA-N
• Isomeric SMILES: C[N+](C)(C)C1=CC=CC(=C1)NC2=CC(=C3C(=C(C=C(C3=O)Br)N)C2=O)N.[Cl-]
• SMILES: C[N+](C)(C)C1=CC=CC(=C1)N=C2C=C(C3=C(C2=O)C(=CC(=C3O)Br)N)N.[Cl-]
• Canonical SMILES: C[N+](C)(C)C1=CC=CC(=C1)N=C2C=C(C3=C(C2=O)C(=CC(=C3O)Br)N)N.[Cl-]
• Description: Basic Blue 99 is a synthetic pigment sometimes referred to in general terms as a naphthoquinoneimine color. Basic Blue 99 is used in semi-permanent hair coloring systems that are usually applied in a shampoo base and contain thickeners, alkalizers, and foam stabilizers. The color that is produced results from careful formulation of the product.
• Synonyms: Ci 56059;BASIC BLUE 99;C.I.BasicBlue99;ARIANORSTEELBLUE;Einecs 268-544-3;JAROCOL STEEL BLUE;Basic blue 99 (C.I. 56059);n,n-trimethyl-alenyl)amino]-chloride;benzenaminium,3-[(4-amino-6-bromo-5,8-dihydro-1-hydroxy-8-imino-5-oxo-2-naphth;[3-[(4,8-diamino-6-bromo-1,5-dioxonaphthalen-2-yl)amino]phenyl]-trimethylazanium,chloride
• Reference: 1. Washio K, Ijuin K, Fukunaga A, Nagai H, Nishigori C. Contact anaphylaxis caused by Basic Blue 99 in hair dye. Contact Dermatitis. 2017 Aug;77(2):122-123. doi: 10.1111/cod.12740. PMID: 28703343.; ; 2. Cosmetic Ingredient Review Expert Panel. Final report on the safety assessment of Basic Blue 99. Int J Toxicol. 2007;26 Suppl 2:51-63. doi: 10.1080/10915810701351202. PMID: 17613131.; ; 3. Wigger-Alberti W, Elsner P, Wüthrich B. Immediate-type allergy to the hair dye basic blue 99 in a hairdresser. Allergy. 1996 Jan;51(1):64-5. doi: 10.1111/j.1398-9995.1996.tb04555.x. PMID: 8721534.; ; 4. Jagtman BA. Urticaria and contact urticaria due to basic blue 99 in a hair dye. Contact Dermatitis. 1996 Jul;35(1):52. doi: 10.1111/j.1600-0536.1996.tb02273.x. PMID: 8896962.; ; 5. Mini CA, Dorta DJ, Maria-Engler SS, Oliveira DP. Immortalized equivalent human epidermis as a platform to evaluation hair dyes toxicity: Efficiency comparison between 3D and monolayer culture. Chem Biol Interact. 2020 Oct 1;330:109227. doi: 10.1016/j.cbi.2020.109227. Epub 2020 Aug 18. PMID: 32818478.
• PubChem Compound: 93377
• Last Modified: Nov 11 2021